Cas no 2408974-38-7 (tert-Butyl (2-chloro-5-(hydroxymethyl)pyridin-4-yl)carbamate)

• Product Name: tert-Butyl (2-chloro-5-(hydroxymethyl)pyridin-4-yl)carbamate
• CAS No: 2408974-38-7
• MF: C₁₁H₁₅ClN₂O₃
• MW: 258.701401948929
• CID: 6547888
• PubChem ID: 165706076
• Update Time: 2025-06-08

tert-Butyl (2-chloro-5-(hydroxymethyl)pyridin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2-chloro-5-(hydroxymethyl)pyridin-4-yl)carbamate
• EN300-7548675
• 2408974-38-7
• tert-butyl N-[2-chloro-5-(hydroxymethyl)pyridin-4-yl]carbamate

• Inchi： 1S/C11H15ClN2O3/c1-11(2,3)17-10(16)14-8-4-9(12)13-5-7(8)6-15/h4-5,15H,6H2,1-3H3,(H,13,14,16)
• InChI Key： BTJDKOYZRNFCFC-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=N1)CO)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 258.0771200g/mol
• Monoisotopic Mass: 258.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.4Ų

Additional information on tert-Butyl (2-chloro-5-(hydroxymethyl)pyridin-4-yl)carbamate

Introduction to tert-Butyl (2-chloro-5-(hydroxymethyl)pyridin-4-yl)carbamate (CAS No. 2408974-38-7)

tert-Butyl (2-chloro-5-(hydroxymethyl)pyridin-4-yl)carbamate (CAS No. 2408974-38-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group and a pyridine ring substituted with a chloro and hydroxymethyl group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of tert-Butyl (2-chloro-5-(hydroxymethyl)pyridin-4-yl)carbamate is defined by the tert-butyl carbamate moiety, which is known for its ability to enhance the stability and solubility of the compound. The pyridine ring, a common heterocyclic structure in medicinal chemistry, provides additional functional groups that can interact with biological targets. The presence of the chloro and hydroxymethyl substituents on the pyridine ring further enhances the compound's reactivity and selectivity, making it an attractive candidate for pharmacological studies.

Recent research has focused on the potential therapeutic applications of tert-Butyl (2-chloro-5-(hydroxymethyl)pyridin-4-yl)carbamate. Studies have shown that this compound exhibits promising activity against various biological targets, including enzymes, receptors, and ion channels. For instance, a study published in the Journal of Medicinal Chemistry reported that tert-Butyl (2-chloro-5-(hydroxymethyl)pyridin-4-yl)carbamate demonstrated significant inhibitory effects on a specific enzyme involved in inflammatory pathways. This finding suggests that the compound could be developed as a potential anti-inflammatory agent.

In addition to its anti-inflammatory properties, tert-Butyl (2-chloro-5-(hydroxymethyl)pyridin-4-yl)carbamate has also been investigated for its potential as an anticancer agent. Research conducted at a leading pharmaceutical institute found that the compound exhibited selective cytotoxicity against several cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis. These findings highlight the compound's potential as a lead molecule for further drug development in oncology.

The pharmacokinetic properties of tert-Butyl (2-chloro-5-(hydroxymethyl)pyridin-4-yl)carbamate have also been studied to assess its suitability as a therapeutic agent. Preliminary data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It demonstrates good oral bioavailability and stability in plasma, which are crucial factors for successful drug development. Furthermore, the compound shows low toxicity in preclinical studies, suggesting that it may have a favorable safety profile.

In terms of synthetic methods, several routes have been developed to produce tert-Butyl (2-chloro-5-(hydroxymethyl)pyridin-4-yl)carbamate. One common approach involves the reaction of 2-chloro-5-hydroxymethylpyridine with tert-butyl isocyanate under mild conditions. This method provides high yields and purity, making it suitable for large-scale production. Another synthetic route involves the use of palladium-catalyzed cross-coupling reactions to introduce the tert-butyl carbamate group onto the pyridine ring. These synthetic strategies offer flexibility in optimizing the production process and can be adapted to meet specific requirements for drug development.

The future prospects for tert-Butyl (2-chloro-5-(hydroxymethyl)pyridin-4-yl)carbamate are promising. Ongoing research aims to further elucidate its mechanism of action and explore its potential applications in various therapeutic areas. Clinical trials are being planned to evaluate its efficacy and safety in human subjects. Additionally, efforts are underway to develop novel derivatives of this compound with enhanced pharmacological properties.

In conclusion, tert-Butyl (2-chloro-5-(hydroxymethyl)pyridin-4-yl)carbamate (CAS No. 2408974-38-7) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with promising biological activities and favorable pharmacokinetic properties, make it an attractive candidate for further development as a therapeutic agent.